Cas no 1804083-37-1 (4-Cyano-3-mercaptophenylhydrazine)

• Product Name: 4-Cyano-3-mercaptophenylhydrazine
• CAS No: 1804083-37-1
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 4934737
• Update Time: 2025-06-08

4-Cyano-3-mercaptophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-mercaptophenylhydrazine

• Inchi： 1S/C7H7N3S/c8-4-5-1-2-6(10-9)3-7(5)11/h1-3,10-11H,9H2
• InChI Key： VAEIQFLJMLYTLO-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(=C1)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1
• Topological Polar Surface Area: 62.8

Additional information on 4-Cyano-3-mercaptophenylhydrazine

4-Cyano-3-mercaptophenylhydrazine (CAS No. 1804083-37-1): A Comprehensive Overview

4-Cyano-3-mercaptophenylhydrazine (CAS No. 1804083-37-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its cyano and mercapto functional groups, which contribute to its reactivity and versatility.

The molecular structure of 4-Cyano-3-mercaptophenylhydrazine consists of a phenyl ring substituted with a cyano group at the para position and a mercapto group at the meta position, along with a hydrazine moiety. This combination of functional groups provides a rich platform for chemical modifications and derivatizations, making it an attractive starting material for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 4-Cyano-3-mercaptophenylhydrazine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, particularly those involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Cyano-3-mercaptophenylhydrazine exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond its medicinal applications, 4-Cyano-3-mercaptophenylhydrazine has also found use in materials science. Its ability to form stable coordination complexes with various metal ions makes it a valuable ligand for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. A recent publication in the Journal of Materials Chemistry A demonstrated that MOFs derived from 4-Cyano-3-mercaptophenylhydrazine exhibited exceptional gas adsorption capacities and catalytic activity.

The synthesis of 4-Cyano-3-mercaptophenylhydrazine typically involves multi-step reactions, starting from readily available precursors such as 4-cyanobenzaldehyde and thiourea. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to characterize the final product and confirm its structure.

In terms of safety and handling, it is important to note that while 4-Cyano-3-mercaptophenylhydrazine is not classified as a hazardous material, it should be handled with care in a well-ventilated environment to avoid inhalation or skin contact. Proper personal protective equipment (PPE) should be worn during handling, and any spills should be cleaned up promptly using appropriate methods.

The future prospects for 4-Cyano-3-mercaptophenylhydrazine are promising. Ongoing research is focused on expanding its application areas and developing more efficient synthetic routes. For example, efforts are being made to enhance the catalytic activity of MOFs derived from this compound for industrial processes. Additionally, there is growing interest in exploring its potential as a building block for advanced functional materials with tailored properties.

In conclusion, 4-Cyano-3-mercaptophenylhydrazine (CAS No. 1804083-37-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research in these areas continues to advance, the importance of this compound is likely to grow further.